Cas no 15679-15-9 (2-Isopropyl-5-methylthiazole)
2-Isopropyl-5-methylthiazole structure
Product Name:2-Isopropyl-5-methylthiazole
CAS No:15679-15-9
MF:C7H11NS
MW:141.23394036293
CID:2118126
PubChem ID:20712441
Update Time:2024-03-01
2-Isopropyl-5-methylthiazole Chemical and Physical Properties
Names and Identifiers
-
- 2-isopropyl-5-methylthiazole
- 5-methyl-2-(propan-2-yl)-1,3-thiazole
- 2-Isopropyl-5-methylthiazole
-
- Inchi： 1S/C7H11NS/c1-5(2)7-8-4-6(3)9-7/h4-5H,1-3H3
- InChI Key： ADBMRBVPWAPYFV-UHFFFAOYSA-N
- SMILES： S1C(C)=CN=C1C(C)C
Computed Properties
- Exact Mass: 141.06122053g/mol
- Monoisotopic Mass: 141.06122053g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 92.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.1
- XLogP3: 2.5
2-Isopropyl-5-methylthiazole Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
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5. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
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